Cas no 315233-56-8 (7-ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one)

• Product Name: 7-ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one
• CAS No: 315233-56-8
• MF: C₁₉H₁₈O₃
• MW: 294.344425678253
• CID: 6086294
• PubChem ID: 746398
• Update Time: 2025-05-19

7-ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one
• 4H-1-Benzopyran-4-one, 7-ethoxy-2,8-dimethyl-3-phenyl-
• Oprea1_158302
• F0758-0026
• 315233-56-8
• Oprea1_062065
• 7-ethoxy-2,8-dimethyl-3-phenylchromen-4-one
• SR-01000443964-1
• SR-01000443964
• AKOS003615990

• Inchi： 1S/C19H18O3/c1-4-21-16-11-10-15-18(20)17(14-8-6-5-7-9-14)13(3)22-19(15)12(16)2/h5-11H,4H2,1-3H3
• InChI Key： BSYILHHMVVUVAB-UHFFFAOYSA-N
• SMILES： C1(C)OC2=C(C)C(OCC)=CC=C2C(=O)C=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 294.125594432g/mol
• Monoisotopic Mass: 294.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 456.7±45.0 °C(Predicted)

Additional information on 7-ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one

7-Ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one (CAS No. 315233-56-8): A Comprehensive Overview

7-Ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one (CAS No. 315233-56-8) is a synthetic organic compound belonging to the chromenone family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including pharmaceuticals, materials science, and chemical research. In this article, we will explore the properties, synthesis, applications, and market trends of this intriguing molecule.

The molecular formula of 7-ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one is C19H18O3, with a molecular weight of 294.35 g/mol. The compound features a chromenone core, which is a bicyclic system consisting of a benzene ring fused to a pyrone ring. The presence of ethoxy, methyl, and phenyl substituents at positions 7, 2/8, and 3, respectively, contributes to its distinctive chemical behavior and potential biological activities.

Recent studies have highlighted the importance of chromenone derivatives in drug discovery, particularly as potential anti-inflammatory and antioxidant agents. Researchers are increasingly interested in exploring the structure-activity relationships of compounds like 7-ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one to develop novel therapeutic candidates. The ethoxy group at position 7 may influence the compound's metabolic stability and bioavailability, making it an interesting target for medicinal chemistry investigations.

In the field of materials science, 7-ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one has shown promise as a building block for organic electronic materials. Its conjugated π-system and substituent pattern make it potentially useful for developing fluorescent dyes or organic semiconductors. Many researchers are currently investigating similar chromenone-based materials for applications in OLEDs and photovoltaic devices.

The synthesis of 7-ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one typically involves multi-step organic reactions, starting from readily available phenolic precursors. Common synthetic routes may include Claisen rearrangement, cyclization reactions, and selective etherification steps. Recent advances in green chemistry have prompted researchers to develop more sustainable synthetic approaches for such compounds, addressing growing concerns about environmental impact in chemical manufacturing.

Analytical characterization of 7-ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one is typically performed using techniques such as NMR spectroscopy (1H and 13C), mass spectrometry, and infrared spectroscopy. These methods help confirm the compound's structure and purity, which are crucial for research and potential applications. The compound's UV-Vis absorption and fluorescence properties are also of particular interest to researchers studying its photophysical behavior.

From a commercial perspective, the demand for specialized chromenone derivatives like 7-ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one has been steadily increasing. Pharmaceutical and materials science companies are actively sourcing such compounds for their R&D programs. The global market for fine chemicals and research compounds continues to expand, driven by innovation in drug discovery and advanced materials development.

Safety considerations for handling 7-ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be used when working with this chemical. Material Safety Data Sheets (MSDS) provide detailed handling and storage guidelines for researchers and industrial users.

Recent scientific literature has reported several analogs and derivatives of 7-ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one, exploring modifications to its core structure for various applications. These studies contribute to our understanding of structure-property relationships in the chromenone family of compounds. Computational chemistry and molecular modeling approaches are increasingly being employed to predict the properties and potential applications of such molecules before synthesis.

The future outlook for 7-ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one appears promising, with potential applications emerging in multiple scientific disciplines. As research continues to uncover new properties and uses for this compound, its importance in both academic and industrial settings is likely to grow. The development of more efficient synthetic routes and scaled-up production methods will be key factors in determining its commercial success.

For researchers interested in working with 7-ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one, it is available from specialized chemical suppliers focusing on research compounds. The compound is typically supplied in various quantities, from milligram to kilogram scale, depending on the intended application. Proper documentation, including certificates of analysis, should always accompany research-grade materials to ensure quality and reproducibility of experimental results.

In conclusion, 7-ethoxy-2,8-dimethyl-3-phenyl-4H-chromen-4-one (CAS No. 315233-56-8) represents an interesting and versatile compound with potential applications across multiple scientific domains. Its unique structural features and modifiable scaffold make it a valuable target for further research and development. As scientific understanding of chromenone derivatives continues to advance, we can expect to see new and innovative uses for this class of compounds in the coming years.